N-(4-ethoxyphenyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-[(5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino]benzamide
• InChI: InChI=1S/C24H19N5O3S/c1-2-32-18-13-11-16(12-14-18)25-21(30)15-7-9-17(10-8-15)26-23-28-29-22(31)19-5-3-4-6-20(19)27-24(29)33-23/h3-14H,2H2,1H3,(H,25,30)(H,26,28)
• InChI Key: DMHOPYHNWQVIQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NC3=NN4C(=O)C5=CC=CC=C5N=C4S3
• Molecular Formula: C24H19N5O3S
• Molecular Weight: 457.5 g/mol
• CAS No.: 1114611-19-6

Description

N-(4-ethoxyphenyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide is a useful research compound. Its molecular formula is C24H19N5O3S and its molecular weight is 457.51. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Potential

A study by Archana et al. (2002) delved into the synthesis of thiadiazolyl and thiazolidinonyl quinazolin-4 3H-ones, including compounds structurally related to N-(4-ethoxyphenyl)-4-((5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino)benzamide. These compounds were investigated for their anticonvulsant activities, showing promising results compared to standard drugs such as phenytoin sodium, lamotrigine, and sodium valproate. This suggests that derivatives of the mentioned compound could have significant applications in developing new anticonvulsant medications (Archana, V. K. Srivastava, & Ashok Kumar, 2002).

Antimicrobial and Antifungal Activities

Research conducted by Mohamed et al. (2010) explored novel 6,8-dibromo-4(3H)quinazolinone derivatives for their antimicrobial and antifungal properties. The study indicated that some of these derivatives exhibited significant in vitro antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans and Aspergillus flavus. This underscores the potential of N-(4-ethoxyphenyl)-4-((5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino)benzamide and its derivatives in the development of new antimicrobial and antifungal agents (Mohamed et al., 2010).

Anticancer Properties

A study by Kamal et al. (2011) synthesized and evaluated the anticancer activities of Benzothiadiazinyl Hydrazinecarboxamides and Anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones, which are related to the structural framework of N-(4-ethoxyphenyl)-4-((5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino)benzamide. These compounds demonstrated moderate to good inhibitory activity against various cancer cell lines, highlighting the potential of such derivatives in cancer therapy research (Kamal et al., 2011).